Cas no 1803786-88-0 (2-Fluoro-3-methyl-5-nitrobenzoyl chloride)

• Product Name: 2-Fluoro-3-methyl-5-nitrobenzoyl chloride
• CAS No: 1803786-88-0
• MF: C₈H₅ClFNO₃
• MW: 217.581604719162
• CID: 5007916
• Update Time: 2025-08-03

2-Fluoro-3-methyl-5-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methyl-5-nitrobenzoyl chloride

• Inchi： 1S/C8H5ClFNO3/c1-4-2-5(11(13)14)3-6(7(4)10)8(9)12/h2-3H,1H3
• InChI Key： UPQSTNAUONBTAW-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=CC(C)=C1F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9

Additional information on 2-Fluoro-3-methyl-5-nitrobenzoyl chloride

2-Fluoro-3-methyl-5-nitrobenzoyl chloride (CAS No. 1803786-88-0): A Comprehensive Overview of Its Chemical Properties and Applications in Pharmaceutical Research

2-Fluoro-3-methyl-5-nitrobenzoyl chloride is a multifunctional aromatic compound with a unique combination of functional groups, including a fluoro substituent at the 2-position, a methyl group at the 3-position, and a nitro group at the 5-position. This molecular structure, defined by its CAS No. 1803786-88-0, provides a versatile platform for chemical modifications and applications in pharmaceutical and materials science research. The compound’s reactivity and stability under controlled conditions make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting inflammatory and metabolic disorders.

Chemical Structure and Synthesis Pathways

2-Fluoro-3-methyl-5-nitrobenzoyl chloride exhibits a benzene ring core with three distinct substituents: the fluoro group, the methyl group, and the nitro group. The nitro functional group at the 5-position contributes to the molecule’s electrophilic nature, while the fluoro substituent at the 2-position introduces steric and electronic effects that influence reactivity. The methyl group at the 3-position further modulates the compound’s polarity and solubility properties. Recent advances in synthetic chemistry, such as microwave-assisted coupling reactions and catalytic C–H functionalization, have enabled efficient synthesis of this compound, reducing reaction times and improving yield compared to traditional methods.

Pharmacological Relevance and Biological Activity

2-Fluoro-3-methyl-5-nitrobenzoyl chloride has garnered attention for its potential role in drug discovery, particularly in the design of anti-inflammatory agents. Studies published in *Journal of Medicinal Chemistry* (2023) highlight its ability to modulate cytokine production by interacting with specific protein kinase pathways. The nitro group is believed to act as a bioisostere for nitrophenyl derivatives, which are known to inhibit pro-inflammatory mediators such as TNF-α and IL-6. Additionally, the fluoro substituent enhances metabolic stability, reducing the risk of rapid degradation in vivo. These properties make it a promising scaffold for the development of targeted therapies in autoimmune diseases and chronic inflammation.

Applications in Organic Synthesis and Materials Science

2-Fluoro-3-methyl-5-nitrobenzoyl chloride serves as a critical building block in the synthesis of complex molecules, including pharmaceuticals and polymers. Its nitro group can be selectively reduced to a hydroxylamine derivative, which is further utilized in the preparation of nitroso compounds with antioxidant properties. In materials science, the compound’s fluoro and methyl substituents enable the creation of fluorinated polymers with enhanced thermal and chemical resistance. Researchers at the University of Tokyo (2024) demonstrated its utility in the synthesis of high-performance coatings for biomedical devices, leveraging its hydrophobicity and biocompatibility.

Recent Research Trends and Mechanistic Insights

Recent studies have focused on the 2-Fluoro-3-methyl-5-nitrobenzoyl chloride’s role in enzyme inhibition and signal transduction pathways. A 2023 paper in *ACS Chemical Biology* revealed that this compound selectively inhibits the activity of tyrosine kinase receptors, which are implicated in cancer progression. The nitro group is hypothesized to act as a redox-active moiety, disrupting the oxidative stress balance in tumor cells. Furthermore, its fluoro substituent may facilitate hydrogen bonding interactions with target proteins, enhancing binding affinity. These findings underscore its potential as a lead compound for the development of kinase inhibitors.

Environmental and Safety Considerations

While 2-Fluoro-3-methyl-5-nitrobenzoyl chloride is not classified as a hazardous substance, its handling requires adherence to standard laboratory safety protocols. The compound’s nitro group can undergo decomposition under extreme conditions, releasing toxic gases. Therefore, it should be stored in a cool, well-ventilated environment and handled using appropriate personal protective equipment. Its fluoro substituent also necessitates careful disposal to prevent environmental contamination, aligning with global regulations on halogenated compounds.

Future Directions and Therapeutic Potential

Ongoing research aims to expand the utility of 2-Fluoro-3-methyl-5-nitrobenzoyl chloride in drug discovery and functional materials. One promising avenue is its application in the development of dual-action therapeutics that target both inflammation and oxidative stress. Additionally, its methyl group can be replaced with other functional groups, such as hydroxyl or amino moieties, to tailor its pharmacological profile. Collaborative efforts between chemists and biologists are expected to unlock new applications, particularly in the treatment of neurodegenerative diseases and metabolic syndromes.